Cas no 138906-08-8 (1-Pyrrolidinecarbothioicacid, S-phenyl ester)

• Product name: 1-Pyrrolidinecarbothioicacid, S-phenyl ester
• CAS No: 138906-08-8
• MF: C₁₁H₁₃NOS
• MW: 207.29202
• CID: 237426
• PubChem ID: 178523

1-Pyrrolidinecarbothioicacid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarbothioicacid, S-phenyl ester
• S-phenyl pyrrolidine-1-carbothioate
• 1-Pyrrolidinecarbothioic acid, S-phenyl ester
• 138906-08-8
• DTXSID20160837
• S-Phenyl 1-pyrrolidinecarbothioate

• Inchi： InChI=1S/C11H13NOS/c13-11(12-8-4-5-9-12)14-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key： GUWNNZHJCYDENI-UHFFFAOYSA-N
• SMILES： O=C(N1CCCC1)SC1=CC=CC=C1

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 327.1°Cat760mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.616
• PSA: 20.31